![molecular formula C11H11N5O3S2 B4659119 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(2-methyl-5-nitrophenyl)acetamide](/img/structure/B4659119.png)
2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(2-methyl-5-nitrophenyl)acetamide
Overview
Description
2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(2-methyl-5-nitrophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as ATNTA and has been studied extensively for its potential applications in various fields. In
Scientific Research Applications
ATNTA has been extensively studied for its potential applications in various scientific fields. One of the primary applications of ATNTA is in the field of medicinal chemistry. ATNTA has been shown to have promising anti-cancer properties and has been studied for its potential use as an anti-cancer drug. Additionally, ATNTA has been studied for its potential use as an antibacterial and antifungal agent.
Mechanism of Action
The exact mechanism of action of ATNTA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell division and growth. This inhibition leads to the death of cancer cells and the prevention of bacterial and fungal growth.
Biochemical and Physiological Effects:
ATNTA has been shown to have significant biochemical and physiological effects. In vitro studies have shown that ATNTA can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. Additionally, ATNTA has been shown to have low toxicity levels, indicating its potential as a safe and effective therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using ATNTA in lab experiments is its low toxicity levels, which make it a safe and effective compound to work with. Additionally, ATNTA is relatively easy to synthesize, making it a cost-effective option for scientific research. However, ATNTA does have some limitations, including its limited solubility in water and its potential for degradation over time.
Future Directions
There are several future directions for research on ATNTA. One potential direction is to further explore its anti-cancer properties and its potential as an anti-cancer drug. Additionally, ATNTA could be studied for its potential use in the treatment of bacterial and fungal infections. Further research could also focus on optimizing the synthesis method to achieve higher yields and purity levels of ATNTA. Overall, ATNTA has shown significant potential in various scientific fields and is a promising compound for future research.
properties
IUPAC Name |
2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2-methyl-5-nitrophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N5O3S2/c1-6-2-3-7(16(18)19)4-8(6)13-9(17)5-20-11-15-14-10(12)21-11/h2-4H,5H2,1H3,(H2,12,14)(H,13,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQXKFPPDBPSTAY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CSC2=NN=C(S2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N5O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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